Cas no 1542052-00-5 (3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine)

• Product Name: 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine
• CAS No: 1542052-00-5
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 5702897
• PubChem ID: 82618325
• Update Time: 2025-06-29

3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine
• 1542052-00-5
• 3-Bromo-5,6,7,8-tetrahydro-quinolin-2-ylamine
• 2-Quinolinamine, 3-bromo-5,6,7,8-tetrahydro-

• Inchi： 1S/C9H11BrN2/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h5H,1-4H2,(H2,11,12)
• InChI Key： YWGZKGCFIKOBIP-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C2C(=C1)CCCC2

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 310.6±42.0 °C(Predicted)
• pka: 4.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine

Recent Advances in the Study of 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine (CAS: 1542052-00-5)

The compound 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine (CAS: 1542052-00-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic amine, characterized by its brominated tetrahydroquinoline scaffold, has been identified as a promising building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) targeting compounds.

One of the key areas of research involving 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine is its role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle and are often dysregulated in cancer. The bromine moiety at the 3-position was found to enhance binding affinity through halogen bonding interactions with the kinase active site.

In addition to its applications in oncology, 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine has shown promise in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this scaffold led to compounds with significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The amine functionality at the 2-position was identified as a critical pharmacophore for bacterial membrane disruption.

Another emerging application of this compound is in the field of neuropharmacology. Researchers have utilized 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine as a starting material for the synthesis of modulators of neurotransmitter receptors. A 2024 preprint on bioRxiv described the development of novel serotonin receptor ligands based on this scaffold, with potential implications for the treatment of depression and anxiety disorders. The tetrahydroquinoline core was found to confer improved blood-brain barrier permeability compared to simpler aromatic systems.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine and its derivatives. A 2023 paper in Organic Process Research & Development detailed a scalable, transition metal-free synthesis of this compound with improved yield and purity. This methodological advancement is particularly significant for enabling larger-scale production for preclinical studies.

While the therapeutic potential of 3-Bromo-5,6,7,8-tetrahydroquinolin-2-amine derivatives is promising, challenges remain in optimizing their pharmacokinetic properties and selectivity profiles. Current research efforts are focused on structure-activity relationship (SAR) studies to identify the most pharmacologically favorable substitutions while maintaining the core scaffold's advantageous properties. The compound's versatility and the growing body of research surrounding it suggest that it will continue to be an important tool in medicinal chemistry for years to come.